2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride
Description
2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride is a chemical compound with the CAS Number: 894413-87-7 . It has a molecular weight of 233.72 . The IUPAC name for this compound is 2-amino-3-(4-mercaptophenyl)propanoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for 2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride is 1S/C9H11NO2S.ClH/c10-8(9(11)12)5-6-1-3-7(13)4-2-6;/h1-4,8,13H,5,10H2,(H,11,12);1H . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Safety and Hazards
Specific safety and hazard information for 2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride is not available in the retrieved data. As with all chemicals, it should be handled with appropriate safety precautions to prevent direct contact with skin and eyes, and ensure that it is operated under well-ventilated conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride involves the reaction of 4-nitrothiophenol with acrylonitrile to form 2-cyano-4-nitrothiophene. This intermediate is then reduced to 2-amino-4-nitrothiophene, which is subsequently reacted with acrylonitrile and hydrolyzed to form 2-amino-3-(4-nitrophenyl)propanoic acid. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon catalyst, followed by the addition of thiol to form 2-amino-3-(4-sulfanylphenyl)propanoic acid. The final step involves the formation of the hydrochloride salt by reacting the compound with hydrochloric acid.", "Starting Materials": [ "4-nitrothiophenol", "acrylonitrile", "sodium borohydride", "sodium hydroxide", "hydrogen gas", "palladium on carbon catalyst", "thiol", "hydrochloric acid" ], "Reaction": [ "4-nitrothiophenol is reacted with acrylonitrile in the presence of sodium borohydride and sodium hydroxide to form 2-cyano-4-nitrothiophene.", "2-cyano-4-nitrothiophene is reduced to 2-amino-4-nitrothiophene using hydrogen gas and palladium on carbon catalyst.", "2-amino-4-nitrothiophene is reacted with acrylonitrile and hydrolyzed to form 2-amino-3-(4-nitrophenyl)propanoic acid.", "The nitro group in 2-amino-3-(4-nitrophenyl)propanoic acid is reduced to an amino group using hydrogen gas and palladium on carbon catalyst.", "Thiol is added to the compound to form 2-amino-3-(4-sulfanylphenyl)propanoic acid.", "2-amino-3-(4-sulfanylphenyl)propanoic acid is reacted with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
894413-87-7 |
Product Name |
2-amino-3-(4-sulfanylphenyl)propanoic acid hydrochloride |
Molecular Formula |
C9H12ClNO2S |
Molecular Weight |
233.7 |
Purity |
93 |
Origin of Product |
United States |
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